Cas no 2521801-43-2 (3a,4,5,6-Tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide)

• Product Name: 3a,4,5,6-Tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide
• CAS No: 2521801-43-2
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• CID: 5559986
• PubChem ID: 154724055
• Update Time: 2025-11-01

3a,4,5,6-Tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3aH,4H,5H,6H-1lambda6-pyrrolo[1,2-b][1,2]thiazole-1,1-dione
• EN300-37400199
• 3a,4,5,6-tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide
• 2521801-43-2
• 3a,4,5,6-Tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide

• Inchi： 1S/C6H9NO2S/c8-10(9)5-3-6-2-1-4-7(6)10/h3,5-6H,1-2,4H2
• InChI Key： NINIFJIRDABLRQ-UHFFFAOYSA-N
• SMILES： S1(C=CC2CCCN12)(=O)=O

Computed Properties

• Exact Mass: 159.03539970g/mol
• Monoisotopic Mass: 159.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 45.8Ų

Additional information on 3a,4,5,6-Tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide

Introduction to 3a,4,5,6-Tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide (CAS No. 2521801-43-2)

3a,4,5,6-Tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide, identified by the Chemical Abstracts Service Number (CAS No.) 2521801-43-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydropyrrolo[1,2-b]isothiazole scaffold, a motif known for its broad biological activity and potential therapeutic applications. The presence of multiple nitrogen and sulfur atoms in its core structure contributes to its unique electronic properties and reactivity, making it a valuable scaffold for drug discovery.

The 3a,4,5,6-Tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide structure is characterized by a fused ring system consisting of a pyrrole ring linked to an isothiazole ring. The dioxide moiety at the 1,1-position introduces additional functionalization possibilities, enabling further derivatization to explore diverse pharmacological profiles. This compound has been studied for its potential roles in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their versatility and efficacy. The tetrahydropyrrolo[1,2-b]isothiazole scaffold has been explored in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The specific arrangement of atoms in 3a,4,5,6-Tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide allows for selective interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of 3a,4,5,6-Tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide that exhibit enhanced binding affinity and improved pharmacokinetic properties. These studies have highlighted the compound's ability to interact with proteins involved in inflammation and cell proliferation.

The synthesis of 3a,4,5,6-Tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide presents both challenges and opportunities. The complexity of its fused ring system requires precise synthetic methodologies to achieve high yields and purity. Advances in organic synthesis techniques have enabled more efficient routes to this compound, facilitating its exploration in medicinal chemistry. For instance, transition-metal-catalyzed reactions have been employed to construct key carbon-carbon bonds in the molecule.

Recent studies have also explored the pharmacological effects of 3a,4,5,6-Tetrahydropyrrolo[1,2-b]isothiazole 1,1-dioxide and its derivatives. Preclinical investigations suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. Additionally，it has shown promise in models of neurodegenerative diseases，where it may protect against oxidative stress and neuronal damage. These findings underscore the potential therapeutic value of this scaffold.

The chemical properties of 3a，4，5，6-Tetrahydropyrrolo[1，2-b]isothiazole 1，1-dioxide also make it an interesting subject for material science applications。 For example，its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and sensors。 These applications highlight the versatility of heterocyclic compounds beyond traditional pharmaceutical uses。

As research continues to uncover new biological activities and synthetic strategies，the importance of compounds like 3a，4，5，6-Tetrahydropyrrolo[1，2-b]isothiazole 1，1-dioxide will only grow。 Collaborative efforts between chemists、biologists、and pharmacologists will be essential in translating these findings into effective therapeutics。 The future holds exciting possibilities for this remarkable heterocyclic compound。